Cas no 1890757-92-2 (3-methyl-3-(quinolin-2-yl)butanoic acid)

• Product Name: 3-methyl-3-(quinolin-2-yl)butanoic acid
• CAS No: 1890757-92-2
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 5916048
• PubChem ID: 116985465
• Update Time: 2025-05-25

3-methyl-3-(quinolin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(quinolin-2-yl)butanoic acid
• EN300-1811095
• 1890757-92-2

• Inchi： 1S/C14H15NO2/c1-14(2,9-13(16)17)12-8-7-10-5-3-4-6-11(10)15-12/h3-8H,9H2,1-2H3,(H,16,17)
• InChI Key： BLHRXGBAPMODCT-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C=CC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-methyl-3-(quinolin-2-yl)butanoic acid

3-Methyl-3-(Quinolin-2-yl)Butanoic Acid: A Comprehensive Overview

The compound 3-methyl-3-(quinolin-2-yl)butanoic acid, also known by its CAS number 1890757-92-2, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of organic acids, specifically a butanoic acid derivative, and its structure incorporates a quinoline ring, which is a heterocyclic aromatic system. The presence of the quinoline group imparts unique electronic and structural properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anti-cancer agents. The quinoline moiety is known for its ability to interact with various biological targets, such as protein kinases and other enzymes involved in cellular signaling pathways. In the case of 3-methyl-3-(quinolin-2-yl)butanoic acid, the butanoic acid side chain adds another layer of functionality, potentially enhancing the molecule's bioavailability and pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a lead molecule for anti-cancer drug development. Researchers have explored its ability to inhibit key enzymes involved in tumor growth and metastasis. For instance, studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a targeted therapy agent. Furthermore, its structure allows for further chemical modification, enabling researchers to optimize its efficacy and reduce potential side effects.

In addition to its therapeutic applications, 3-methyl-3-(quinolin-2-yl)butanoic acid has also been studied for its role in bioanalytical chemistry. The quinoline group's fluorescence properties make it an ideal candidate for use in sensors and assays designed to detect specific analytes in complex biological matrices. This property has led to its exploration as a component in biosensors for detecting heavy metals, pesticides, and other environmental contaminants.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the quinoline derivative. Recent advancements in synthetic methodology have enabled researchers to achieve higher yields and better purity levels, making large-scale production more feasible. Moreover, green chemistry principles have been applied to minimize waste and reduce the environmental impact of the synthesis process.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound. These techniques provide detailed insights into its molecular structure and confirm the presence of all functional groups. Additionally, computational chemistry methods have been used to predict its physicochemical properties, such as solubility and stability under various conditions.

In terms of safety and handling, it is important to note that while 3-methyl-3-(quinolin-2-yl)butanoic acid is not classified as a hazardous or controlled substance under current regulations, proper precautions should be taken during handling and storage. This includes wearing appropriate personal protective equipment (PPE) and ensuring good ventilation in the laboratory setting.

The future outlook for this compound is bright, with ongoing research exploring its potential applications in areas such as nanotechnology and materials science. Its unique combination of structural features makes it a versatile building block for designing new materials with tailored properties. Additionally, collaborations between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, 3-methyl-3-(quinolin-2-yl)butanoic acid represents a compelling example of how structural diversity can lead to innovative solutions in science and technology. With continued research efforts and advancements in synthetic methods, this compound has the potential to make significant contributions across multiple disciplines.